Cas no 1065102-54-6 (2-(4-Methoxyphenyl)oxazole-4-carboxylic acid)

• Product Name: 2-(4-Methoxyphenyl)oxazole-4-carboxylic acid
• CAS No: 1065102-54-6
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 2624185
• PubChem ID: 62234980
• Update Time: 2025-04-21

2-(4-Methoxyphenyl)oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHOXYPHENYL)OXAZOLE-4-CARBOXYLIC ACID
• 2-(4-Methoxyphenyl)-4-oxazolecarboxylic acid
• Z969117340
• AB70348
• DTXSID001258735
• 1065102-54-6
• 2-(4-Methoxy-phenyl)-oxazole-4-carboxylic acid
• AKOS011517594
• 2-(4-METHOXYPHENYL)-1,3-OXAZOLE-4-CARBOXYLIC ACID
• 2-(4-Methoxyphenyl)oxazole-4-carboxylic acid

• Inchi： 1S/C11H9NO4/c1-15-8-4-2-7(3-5-8)10-12-9(6-16-10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： PTRJKSHNPPIQBL-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 219.05315777Da
• Monoisotopic Mass: 219.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų